N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide
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Overview
Description
“N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide” is a complex organic compound. It contains a thiophene nucleus, which is a five-membered heteroaromatic compound containing a sulfur atom . Thiophene and its derivatives are important in the field of medicinal chemistry and have a wide range of therapeutic properties .
Scientific Research Applications
- Anti-Inflammatory Activity : Thiophenes exhibit anti-inflammatory effects, making them potential candidates for managing inflammatory conditions .
Material Science
Beyond medicine, thiophenes contribute to material science:
- Light-Emitting Diodes (LEDs) : Researchers have used thiophenes in the fabrication of LEDs due to their electronic properties .
Anti-Cancer Research
Thiophenes have been investigated for their potential anti-cancer activity. While our specific compound needs further study, other thiophenes have shown promise in inhibiting tumor growth .
Antifungal and Antibacterial Applications
Thiophene derivatives exhibit antifungal and antibacterial properties, making them relevant in the fight against infectious diseases .
Polymers and Liquid Crystals
Amides, including thiophene-containing ones, find applications in polymers and liquid crystals .
Fungicidal Activity
Recent research highlights the fungicidal potential of N-(thiophen-2-yl) nicotinamide derivatives, which could pave the way for further development .
Therapeutic importance of synthetic thiophene - BMC Chemistry Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and … Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl … - MDPI
Mechanism of Action
Target of Action
Thiophene-based analogs have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Mode of Action
It’s known that thiophene derivatives can undergo various reactions, including electrophilic substitution reactions . Mechanistically, an iminyl radical can initially generate by a single-electron-transfer (SET) process. This radical undergoes regioselective C–C bond cleavage through β-elimination and produces an alkyl radical, which is added to enaminothione to result in new radicals .
Biochemical Pathways
Thiophene derivatives are known to exhibit many pharmacological properties, suggesting they interact with multiple biochemical pathways . For example, they have been reported to have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .
Pharmacokinetics
It’s known that thiophene is soluble in most organic solvents like alcohol and ether but insoluble in water . This suggests that the compound may have similar solubility properties, which could impact its bioavailability.
Result of Action
Given the wide range of therapeutic properties of thiophene derivatives, it’s likely that the compound has multiple effects at the molecular and cellular level .
properties
IUPAC Name |
N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS2/c18-14(10-4-7-19-9-10)15-5-3-13-16-8-11(17-13)12-2-1-6-20-12/h1-2,4,6-9H,3,5H2,(H,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIDUAFBKUJHDPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CN=C(N2)CCNC(=O)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide |
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